Cas no 62327-56-4 (1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide)

• Product Name: 1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide
• CAS No: 62327-56-4
• MF: C₇H₁₅PS₃
• MW: 226.362758874893
• CID: 449208
• PubChem ID: 23413552
• Update Time: 2025-04-19

1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide
• 2-tert-butyl-2-sulfanylidene-1,3,2λ⁵-dithiaphosphinane
• 2-tert-Butyl-1,3,2lambda~5~-dithiaphosphinane-2-thione
• DTXSID00633635
• 62327-56-4

• Inchi： 1S/C7H15PS3/c1-7(2,3)8(9)10-5-4-6-11-8/h4-6H2,1-3H3
• InChI Key： DPPUXHLVUZILAK-UHFFFAOYSA-N
• SMILES： S1CCCSP1(C(C)(C)C)=S

Computed Properties

• Exact Mass: 226.00755
• Monoisotopic Mass: 226.00735100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds